7-phenyl-7H-pyrazolo[4,3-e]tetraazolo[1,5-c]pyrimidine

• IUPAC Name: 10-phenyl-3,4,5,6,8,10,11-heptazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C11H7N7/c1-2-4-8(5-3-1)18-10-9(6-13-18)11-14-15-16-17(11)7-12-10/h1-7H
• InChI Key: NIVWUWZWXFYQDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C4=NN=NN4C=N3
• Molecular Formula: C11H7N7
• Molecular Weight: 237.22 g/mol

Description

“7-phenyl-7H-pyrazolo[4,3-e]tetraazolo[1,5-c]pyrimidine” is a small molecule that has been studied for its potential as a CDK2 inhibitor. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.

Synthesis Analysis

A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds (4–13) as well as the thioglycoside derivatives (14, 15) were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The structure of “7-phenyl-7H-pyrazolo[4,3-e]tetraazolo[1,5-c]pyrimidine” was solved by direct methods and refined to R value of 0.0368 for 1906 reflections. The X-ray analysis revealed that the linear form of the tetrazolo-fused ring system of 3 exists in the crystal. The molecule as a whole has an almost planar conformation stabilized by the short intramolecular N⋅ s H interaction.

Mechanism of Action

The compounds exerted a significant alteration in cell cycle progression, in addition to apoptosis induction within HCT cells. Enzymatic inhibitory activity against CDK2/cyclin A2 was achieved for the most potent anti-proliferative compounds.

Future Directions

The compounds showed superior cytotoxic activities against MCF-7 and HCT-116, and moderate activity against HepG-2 compared to sorafenib. This suggests that these compounds could be further investigated for their potential as cancer therapeutics.